Cas no 863111-48-2 (2-Bromo-5-chloro-4-(trifluoromethyl)aniline)

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a halogenated aniline derivative with a trifluoromethyl substituent, offering unique reactivity and structural properties for synthetic applications. Its bromo and chloro groups provide versatile sites for further functionalization, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic characteristics. This compound is particularly valuable in pharmaceutical and agrochemical research as a key intermediate for constructing complex molecules. Its well-defined reactivity profile makes it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of multiple halogens allows for selective modifications, enabling precise control in multi-step syntheses. High purity grades ensure consistent performance in demanding applications.

2-Bromo-5-chloro-4-(trifluoromethyl)aniline structure

863111-48-2 structure

Product Name:2-Bromo-5-chloro-4-(trifluoromethyl)aniline

CAS No:863111-48-2

MF:C₇H₄BrClF₃N

MW:274.465570449829

MDL:MFCD13193082

CID:1074410

PubChem ID:23149832

Update Time:2025-06-07

2-Bromo-5-chloro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-chloro-4-(trifluoromethyl)aniline
- Benzenamine, 2-bromo-5-chloro-4-(trifluoromethyl)-
- NUSMLYKXERNHEB-UHFFFAOYSA-N
- 0968AF
- FCH1381841
- AS05289
- CM11280
- ST2404222
- 2-Bromo-5-chloro-4(trifluoromethyl)aniline
- AX8202209
- 2-bromo-5-chloro-4-trifluoromethyl-phenylamine
- 2-Bromo-5-chloro-4-(trifluoromethyl)benzenamine (ACI)
- 863111-48-2
- SCHEMBL2271135
- DB-313702
- DTXSID10631021
- MFCD13193082
- SY108026
- LD-0705
- AKOS005073303
- CS-0060124
- MDL： MFCD13193082
- Inchi： 1S/C7H4BrClF3N/c8-4-1-3(7(10,11)12)5(9)2-6(4)13/h1-2H,13H2
- InChI Key： NUSMLYKXERNHEB-UHFFFAOYSA-N
- SMILES： FC(C1C(Cl)=CC(N)=C(Br)C=1)(F)F

Computed Properties

Exact Mass: 272.91677g/mol
Monoisotopic Mass: 272.91677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 3.4

Experimental Properties

Melting Point: 31-33°

2-Bromo-5-chloro-4-(trifluoromethyl)aniline Security Information

Hazard Statement： H302-H315-H319-H335
HazardClass：IRRITANT

2-Bromo-5-chloro-4-(trifluoromethyl)aniline Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU011-1g	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	1g	334.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU011-100mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	100mg	129CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU011-250mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	250mg	286CNY	2021-05-07
Chemenu	CM310250-5g	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	95+%	5g	$234	2021-06-16
Alichem	A013022010-250mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	250mg	494.40 USD	2021-06-24
Alichem	A013022010-500mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	500mg	790.55 USD	2021-06-24
Alichem	A013022010-1g	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	1g	1,519.80 USD	2021-06-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B896865-100mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	100mg	￥112.50	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B896865-250mg	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	250mg	￥189.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B896865-1g	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	97%	1g	￥468.00	2022-01-12